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Compound of Interest

Compound Name: Felbinac

Cat. No.: B1672330 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the handling and disposal of

Felbinac (CAS No: 5728-52-9), a non-steroidal anti-inflammatory drug (NSAID). Adherence to

these procedures is critical to ensure the safety of all researchers, scientists, and drug

development professionals in the laboratory environment.

Essential Safety Information
Felbinac is classified as a hazardous substance and requires careful handling to prevent

adverse health effects. It is toxic if swallowed or inhaled, causes skin and eye irritation, and

may cause respiratory irritation.[1]

Quantitative Safety Data
A summary of key quantitative safety and physical data for Felbinac is provided in the table

below for easy reference and comparison.
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Property Value Source

Occupational Exposure

Guideline
60 mcg/m³ [2]

Molecular Formula C₁₄H₁₂O₂ [1]

Molecular Weight 212.24 g/mol [1]

Appearance
White to off-white crystalline

powder
Pfizer MSDS

Melting Point 163-165 °C Pfizer MSDS

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Felbinac to minimize

exposure and ensure personal safety.

Standard Handling Operations:
Gloves: Wear nitrile or latex gloves at all times.[2] If prolonged or repeated contact is

anticipated, use chemical-resistant gloves.

Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection are

required.[1]

Lab Coat: A standard laboratory coat should be worn to protect personal clothing.

Operations with a Risk of Dust or Aerosol Generation:
Face Shield: In addition to safety glasses or goggles, a face shield should be worn when

there is a potential for splashing or aerosol generation.

Respiratory Protection: Use a NIOSH- or CEN-certified respirator with a particulate filter (N95

or higher) when handling the powder outside of a certified chemical fume hood or when dust

generation is likely.[1] Fit-testing of respirators is highly recommended to ensure a proper

seal.
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Operational Plans: Handling and Experimental
Protocols
Strict adherence to the following step-by-step procedures is crucial for the safe handling of

Felbinac in a laboratory setting.

Engineering Controls:
Ventilation: All handling of Felbinac powder should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.

Step-by-Step Handling Procedure:
Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a

specific area for handling Felbinac and ensure it is clean and uncluttered.

Weighing: If weighing the powder, perform this task within a chemical fume hood or a

balance enclosure to contain any dust. Use anti-static weighing dishes to prevent dispersal

of the powder.

Dissolving: When preparing solutions, add Felbinac powder to the solvent slowly to avoid

splashing. If sonication is required to dissolve the compound, ensure the container is

securely capped.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[3] Decontaminate all work surfaces and equipment used for handling Felbinac.

Disposal Plan
Proper disposal of Felbinac and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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Solid Waste: All solid waste contaminated with Felbinac, including empty containers,

weighing paper, and contaminated PPE (gloves, etc.), must be collected in a dedicated,

clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing Felbinac should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless compatibility has been confirmed.

Sharps: Any sharps, such as needles or razor blades, contaminated with Felbinac must be

disposed of in a designated sharps container for hazardous chemical waste.

Disposal Procedure:
Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "Felbinac," and the associated hazards (e.g., Toxic).

Storage: Store hazardous waste containers in a designated, secure area away from

incompatible materials, pending collection by the institution's environmental health and

safety (EHS) department or a licensed waste disposal contractor.

Regulatory Compliance: All disposal must be carried out in accordance with local, state, and

federal regulations.[2][3] Contact your institution's EHS department for specific guidance on

waste pickup and disposal procedures.

Mechanism of Action: Cyclooxygenase (COX)
Inhibition
Felbinac exerts its anti-inflammatory effects by inhibiting the cyclooxygenase (COX) enzymes,

which are key in the biosynthesis of prostaglandins. The following diagram illustrates this

signaling pathway.
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Felbinac's Mechanism of Action: COX Inhibition
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Caption: Felbinac inhibits COX-1 and COX-2, blocking prostaglandin synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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